Cas no 1707603-25-5 (1-Benzyl-3-hydrazinylpyrazin-2(1H)-one)

• Product Name: 1-Benzyl-3-hydrazinylpyrazin-2(1H)-one
• CAS No: 1707603-25-5
• MF: C₁₁H₁₂N₄O
• MW: 216.239181518555
• CID: 5058397
• Update Time: 2025-06-15

1-Benzyl-3-hydrazinylpyrazin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-3-hydrazinylpyrazin-2(1H)-one

• Inchi： 1S/C11H12N4O/c12-14-10-11(16)15(7-6-13-10)8-9-4-2-1-3-5-9/h1-7H,8,12H2,(H,13,14)
• InChI Key： LCQDEMGYBNWLAU-UHFFFAOYSA-N
• SMILES： O=C1C(NN)=NC=CN1CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 0.6
• Topological Polar Surface Area: 70.7

Additional information on 1-Benzyl-3-hydrazinylpyrazin-2(1H)-one

Introduction to 1-Benzyl-3-hydrazinylpyrazin-2(1H)-one (CAS No. 1707603-25-5)

1-Benzyl-3-hydrazinylpyrazin-2(1H)-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This heterocyclic derivative, with the molecular formula C₉H₁₁N₃O, has garnered attention due to its role as a key intermediate in the synthesis of various pharmacologically active molecules. The compound’s distinct pyrazinone core and hydrazine substituent make it a versatile scaffold for medicinal chemists exploring novel therapeutic agents.

The chemical structure of 1-Benzyl-3-hydrazinylpyrazin-2(1H)-one encompasses a benzyl group attached to a pyrazin-2(1H)-one ring, which is further functionalized with a hydrazinyl moiety. This arrangement imparts unique reactivity, making it a valuable building block in drug discovery. The presence of both electron-donating and electron-withdrawing groups enhances its potential for interactions with biological targets, such as enzymes and receptors.

Recent advancements in medicinal chemistry have highlighted the importance of hydrazinylpyrazinones as pharmacophores in the development of novel therapeutic agents. Studies have demonstrated that this class of compounds exhibits promising activities against a range of diseases, including inflammation, cancer, and infectious disorders. The hydrazine moiety, in particular, is known for its ability to form stable bonds with biological targets, facilitating the design of potent and selective inhibitors.

In the context of oncology research, 1-Benzyl-3-hydrazinylpyrazin-2(1H)-one has been investigated for its potential antitumor properties. Preclinical studies have suggested that derivatives of this compound may inhibit key enzymes involved in cancer cell proliferation and survival. The benzyl group contributes to the overall solubility and bioavailability of the molecule, while the hydrazinyl substituent enhances binding affinity to target proteins. These characteristics make it an attractive candidate for further development into an anticancer therapeutic.

Moreover, the compound has shown promise in combating inflammatory diseases. In vitro studies have indicated that 1-Benzyl-3-hydrazinylpyrazin-2(1H)-one can modulate inflammatory pathways by interacting with specific enzymes and cytokines. This property is particularly relevant given the increasing prevalence of chronic inflammatory conditions worldwide. The ability to modulate these pathways without significant off-target effects makes it a compelling candidate for further exploration.

The synthesis of 1-Benzyl-3-hydrazinylpyrazin-2(1H)-one involves multi-step organic reactions, typically starting from readily available precursors such as benzaldehyde and hydrazine hydrate. The pyrazinone ring is formed through cyclization reactions, followed by functionalization with the hydrazinyl group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce larger quantities for research and development purposes.

One of the key challenges in working with hydrazinylpyrazinones is their reactivity toward moisture and air, which can lead to degradation over time. To mitigate this issue, researchers often employ protective groups or inert conditions during storage and handling. Additionally, purification techniques such as column chromatography are essential to isolate the desired compound from impurities generated during synthesis.

The pharmacokinetic properties of 1-Benzyl-3-hydrazinylpyrazin-2(1H)-one are also under investigation to optimize its therapeutic potential. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles to ensure that it reaches target tissues at effective concentrations while minimizing side effects. Understanding these properties is crucial for designing clinical trials and determining appropriate dosing regimens.

In conclusion, 1-Benzyl-3-hydrazinylpyrazin-2(1H)-one represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its role as an intermediate in drug development underscores its importance in advancing therapeutic strategies against various diseases. As research continues to uncover new applications for this compound, 1-Benzyl-3-hydrazinylpyrazin-2(1H)-one is poised to play a significant role in future medical breakthroughs.